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Compound of Interest

Compound Name: Trifluoromethionine

Cat. No.: B1219614 Get Quote

This document provides crucial safety and logistical information for handling

Trifluoromethionine in a laboratory setting. As a specific Safety Data Sheet (SDS) for

Trifluoromethionine is not readily available in the public domain, these guidelines are based

on best practices for handling organofluorine compounds and amino acid analogs.

Researchers should always perform a thorough risk assessment before beginning any

experiment.

Core Safety Information
Trifluoromethionine is a non-proteinogenic amino acid analog containing a trifluoromethyl

group.[1] While specific toxicity data is limited, its structure suggests potential hazards upon

decomposition or interaction with biological systems. It has been investigated as a prodrug that

can be toxic to certain pathogens.[2] Therefore, it should be handled with care to minimize

exposure.

Hazard Identification and Mitigation:
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Hazard Category Potential Risks
Recommended
Precautions

Inhalation
May cause respiratory

irritation.

Handle in a certified chemical

fume hood.

Skin Contact
May cause skin irritation or

burns upon prolonged contact.

Wear appropriate chemical-

resistant gloves and a lab coat.

[3]

Eye Contact
May cause serious eye

irritation or damage.

Wear chemical splash goggles

and a face shield.[3][4]

Ingestion Harmful if swallowed.

Do not eat, drink, or smoke in

the laboratory. Wash hands

thoroughly after handling.[5]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is recommended to ensure comprehensive protection.

Recommended PPE for Handling Trifluoromethionine:
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PPE Component Specification Rationale

Primary Gloves Nitrile gloves
Provides a primary barrier for

incidental contact.[6]

Secondary Gloves
Neoprene or Butyl rubber

gloves

Recommended for handling

fluorine compounds and offers

greater chemical resistance.[3]

[7]

Eye Protection Chemical splash goggles
Protects eyes from splashes

and aerosols.[3]

Face Protection Face shield

Provides an additional layer of

protection for the entire face.

[4]

Body Protection Flame-resistant lab coat
Protects against chemical

splashes and potential fires.

Respiratory Protection
Use within a certified chemical

fume hood

Minimizes inhalation exposure.

A respirator may be necessary

for spill cleanup or if working

outside a fume hood.

Footwear Closed-toe shoes Protects feet from spills.

Donning and Doffing PPE Workflow

Donning (Putting On)

Doffing (Taking Off)

Wash Hands Inner Gloves (Nitrile) Lab Coat Goggles Face Shield Outer Gloves (Neoprene)

Outer Gloves Face Shield Goggles Lab Coat Inner Gloves Wash Hands
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Figure 1: Procedural flow for putting on and taking off Personal Protective Equipment.

Operational Plan: Handling and Storage
Receiving and Unpacking:

Inspect the package for any signs of damage upon arrival.

Wear appropriate PPE (lab coat, gloves, and eye protection) before opening the package

inside a chemical fume hood.

Verify the contents against the packing slip.

Store the compound in a cool, dry, and well-ventilated area away from incompatible

materials.

Weighing and Solution Preparation:

All handling of solid Trifluoromethionine should be conducted within a certified chemical

fume hood.

Use a dedicated set of spatulas and weighing paper.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Ensure all containers are clearly labeled with the chemical name, concentration, date, and

your initials.

Disposal Plan
All waste containing Trifluoromethionine must be treated as hazardous waste.

Waste Segregation and Disposal Protocol:
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Waste Type Container Disposal Procedure

Solid Waste
Labeled, sealed hazardous

waste container

Includes contaminated gloves,

weighing paper, and any

residual solid

Trifluoromethionine.

Liquid Waste
Labeled, sealed hazardous

waste container

Includes all solutions

containing Trifluoromethionine.

Do not mix with other waste

streams unless compatibility is

confirmed.

Sharps
Puncture-proof sharps

container

Includes contaminated needles

and blades.

Chemical Waste Disposal Workflow

Segregate by Waste Type

Place in Designated Container

Generate Trifluoromethionine Waste

Solid Waste (Gloves, etc.) Liquid Waste (Solutions) Sharps (Needles, etc.)

Labeled Solid Waste Bin Labeled Liquid Waste Bottle Puncture-Proof Sharps Container

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Figure 2: Step-by-step process for the safe disposal of Trifluoromethionine waste.
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Emergency Procedures
Spill Response:

Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the

spill.

Isolate: If it is safe to do so, prevent the spread of the spill by using absorbent materials.

Report: Notify your laboratory supervisor and the institutional safety office.

Cleanup: Only trained personnel with appropriate PPE (including respiratory protection)

should clean up the spill.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes

while removing contaminated clothing. Seek medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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